Cas no 1181806-15-4 (1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one)

• Product Name: 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one
• CAS No: 1181806-15-4
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6256432
• PubChem ID: 82044620
• Update Time: 2025-05-22

1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(2-chloro-5-methylphenoxy)butan-2-one
• 1181806-15-4
• EN300-734123
• 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one

• Inchi： 1S/C11H12Cl2O2/c1-7-3-4-9(13)11(5-7)15-8(2)10(14)6-12/h3-5,8H,6H2,1-2H3
• InChI Key： PRNDNQBSOUVLRC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1OC(C(CCl)=O)C

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one

Comprehensive Overview of 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one (CAS No. 1181806-15-4)

1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one (CAS No. 1181806-15-4) is a specialized organic compound with a unique molecular structure that combines chloro and methylphenoxy functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical research, and material science. The presence of both chloro and methylphenoxy moieties in its structure makes it a versatile building block for synthesizing more complex molecules.

In the context of modern chemical research, 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one is often explored for its reactivity and selectivity in organic transformations. Researchers are particularly interested in its potential as a precursor for bioactive compounds, given the increasing demand for novel molecules in drug discovery. The compound's CAS No. 1181806-15-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the trending topics in chemical synthesis is the development of environmentally friendly methodologies. 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one has been studied in green chemistry approaches, where scientists aim to minimize waste and reduce the use of hazardous reagents. This aligns with the global push toward sustainable practices, making the compound a subject of interest in eco-conscious research circles.

The compound's name, 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one, reflects its IUPAC nomenclature, which is essential for precise communication among chemists. Long-tail keywords such as "synthesis of 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one" and "applications of CAS 1181806-15-4" are frequently searched in academic and industrial databases, highlighting the growing curiosity about its properties and uses.

From a structural perspective, the compound features a butan-2-one backbone substituted with chloro and phenoxy groups. This arrangement imparts specific electronic and steric properties, which are crucial for its reactivity. The 2-chloro-5-methylphenoxy group, in particular, is known to influence the compound's solubility and stability, making it a valuable component in tailored synthetic routes.

In the pharmaceutical industry, intermediates like 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one are often investigated for their potential to form the basis of new therapeutic agents. With the rise of personalized medicine and targeted therapies, the demand for unique chemical scaffolds has never been higher. This compound's ability to undergo further functionalization makes it a promising candidate for such applications.

Another area of interest is the compound's role in agrochemical research. As the world faces challenges in food security and sustainable agriculture, scientists are exploring novel compounds that can enhance crop protection. The structural features of 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one suggest potential utility in designing next-generation agrochemicals with improved efficacy and environmental profiles.

For researchers and industry professionals, understanding the spectroscopic and chromatographic properties of CAS No. 1181806-15-4 is essential. Techniques such as NMR, IR, and HPLC are commonly employed to characterize the compound, ensuring its purity and identity. These analytical methods are critical for quality control in both research and production settings.

In summary, 1-Chloro-3-(2-chloro-5-methylphenoxy)butan-2-one (CAS No. 1181806-15-4) is a compound of significant scientific and industrial relevance. Its unique structure, combined with its potential applications in diverse fields, makes it a subject of ongoing research. As the chemical community continues to explore sustainable and innovative solutions, this compound is likely to remain at the forefront of interdisciplinary studies.